1,3-benzodioxol-5-ylmethyl 4-fluorobenzoate

• IUPAC Name: 1,3-benzodioxol-5-ylmethyl 4-fluorobenzoate
• InChI: InChI=1S/C15H11FO4/c16-12-4-2-11(3-5-12)15(17)18-8-10-1-6-13-14(7-10)20-9-19-13/h1-7H,8-9H2
• InChI Key: CPQOLPCJJCFBSZ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)COC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C15H11FO4
• Molecular Weight: 274.24 g/mol

Description

1,3-Benzodioxol-5-ylmethyl 4-fluorobenzoate is a chemical compound that has been studied for its molecular structure and properties. This compound is part of a broader class of chemicals that have been of interest in various scientific fields.

Synthesis Analysis

Synthesis of compounds closely related to 1,3-benzodioxol-5-ylmethyl 4-fluorobenzoate has been achieved through different chemical processes. For example, a series of mono- and difluorinated 2-(4-amino-3-substituted-phenyl)benzothiazoles were synthesized using a modified Jacobsen cyclization process (Hutchinson et al., 2001).

Molecular Structure Analysis

The molecular structure of related compounds has been studied through X-ray crystallography. One study discussed the molecular conformations of similar compounds, highlighting different intermolecular interactions (Mahesha et al., 2019).

Chemical Reactions and Properties

Chemical reactions involving compounds similar to 1,3-benzodioxol-5-ylmethyl 4-fluorobenzoate have been explored, demonstrating their reactivity and potential applications. For instance, the synthesis and crystal structure of 1-(4-fluorobenzyl)-2-(4-cyanophenyl)-1H-benzimidazole-5-carbonitrile involved intermolecular hydrogen bonding (Özbey et al., 2004).

Physical Properties Analysis

The physical properties of related compounds have been analyzed through various techniques, including vibrational spectroscopy and density functional theory (DFT) calculations. These studies provide insights into the stability and conformations of these molecules (Taşal & Kumalar, 2012).

Chemical Properties Analysis

Chemical properties, such as reactivity and bonding characteristics, have been a focus of research. For example, the reaction of 5-fluorobenzimidazolyl-2-thione with chloroacetic acid showed specific orientation in cyclization processes, revealing insights into the chemical behavior of these compounds (Pujari et al., 1990).

Safety and Hazards

Safety information for this compound indicates that it is an irritant. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.